Cas no 900174-65-4 (3-Ethoxy-4-fluorophenylboronic acid)

• Product Name: 3-Ethoxy-4-fluorophenylboronic acid
• CAS No: 900174-65-4
• MF: C₈H₁₀BFO₃
• MW: 183.972606182098
• MDL: MFCD09475831
• CID: 796932
• PubChem ID: 44558174
• Update Time: 2025-06-10

3-Ethoxy-4-fluorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Ethoxy-4-fluorophenylboronic acid
• 3-Ethoxy-4-fluorophenylboronic Acid (contains varying amounts of Anhydride)
• (3-ethoxy-4-fluorophenyl)boronic acid
• Boronic acid,B-(3-ethoxy-4-fluorophenyl)-
• 3-Ethoxy-4-fluorobenzeneboronic Acid (contains varying amounts of Anhydride)
• 3-Ethoxy-4-fluorobenzeneboronic acid
• Boronic acid, (3-ethoxy-4-fluorophenyl)-
• IGAMLTGCYDPORS-UHFFFAOYSA-N
• 3-Ethoxy4-fluorophenylboronic acid
• SBB071244
• VB10253
• (3-Ethoxy-4-fluoro-phenyl)boronic acid
• BC001257
• (3-ethoxy-4-fluoranyl-phenyl)boronic acid
• Boronic
• B-(3-Ethoxy-4-fluorophenyl)boronic acid (ACI)
• Boronic acid, (3-ethoxy-4-fluorophenyl)- (9CI)
• SCHEMBL2850890
• AKOS006221617
• DTXSID30659388
• E1183
• Z1201625085
• 3-Ethoxy-4-fluorophenylboronicacid
• 900174-65-4
• DB-010577
• EN300-2613271
• MFCD09475831
• J-512406
• CS-0038629
• W16745
• DS-13564

• MDL： MFCD09475831
• Inchi： 1S/C8H10BFO3/c1-2-13-8-5-6(9(11)12)3-4-7(8)10/h3-5,11-12H,2H2,1H3
• InChI Key： IGAMLTGCYDPORS-UHFFFAOYSA-N
• SMILES： FC1C(OCC)=CC(B(O)O)=CC=1

Computed Properties

• Exact Mass: 184.07100
• Monoisotopic Mass: 184.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7

Experimental Properties

• PSA: 49.69000
• LogP: -0.09580

3-Ethoxy-4-fluorophenylboronic acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 3-Ethoxy-4-fluorophenylboronic acid

3-Ethoxy-4-fluorophenylboronic acid (CAS No. 900174-65-4): An Overview of Its Synthesis, Applications, and Recent Research

3-Ethoxy-4-fluorophenylboronic acid (CAS No. 900174-65-4) is a versatile compound that has gained significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique combination of a fluorinated aromatic ring and a boronic acid functional group, which endows it with a wide range of applications in various scientific and industrial domains.

The synthesis of 3-Ethoxy-4-fluorophenylboronic acid typically involves the coupling of 3-ethoxy-4-fluorobenzene with a boron reagent. One common method is the Suzuki coupling reaction, which is widely used in the preparation of boronic acids and their derivatives. This reaction involves the palladium-catalyzed cross-coupling of an aryl halide with a boronic acid or boronate ester. The choice of catalyst, base, and solvent can significantly influence the yield and purity of the final product.

In recent years, there has been a surge in interest in the use of 3-Ethoxy-4-fluorophenylboronic acid as a building block for the synthesis of complex molecules. Its reactivity and functional group compatibility make it an ideal candidate for various chemical transformations. For instance, it can be used in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The fluorine atom in the molecule imparts unique electronic and steric properties, which can be leveraged to fine-tune the biological activity and physical properties of the target compounds.

One notable application of 3-Ethoxy-4-fluorophenylboronic acid is in the development of new drugs. Fluorinated compounds are known for their enhanced metabolic stability and improved pharmacokinetic properties. This makes them attractive candidates for drug discovery programs. Recent studies have shown that derivatives of 3-Ethoxy-4-fluorophenylboronic acid exhibit promising activity against various diseases, including cancer and neurodegenerative disorders. For example, a study published in the Journal of Medicinal Chemistry reported that a derivative of this compound showed potent antitumor activity in both in vitro and in vivo models.

Beyond pharmaceutical applications, 3-Ethoxy-4-fluorophenylboronic acid has also found use in materials science. Its boronic acid functionality can participate in dynamic covalent chemistry, making it useful for the preparation of self-healing materials and stimuli-responsive systems. Additionally, the presence of the fluorine atom can enhance the hydrophobicity and thermal stability of polymers derived from this compound.

The environmental impact of chemical compounds is an important consideration in their development and application. Recent research has focused on improving the sustainability and eco-friendliness of processes involving 3-Ethoxy-4-fluorophenylboronic acid. For instance, green chemistry approaches have been explored to minimize waste generation and reduce energy consumption during synthesis. These efforts align with the growing global emphasis on sustainable practices in chemical manufacturing.

In conclusion, 3-Ethoxy-4-fluorophenylboronic acid (CAS No. 900174-65-4) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it a valuable tool for researchers working in organic synthesis, medicinal chemistry, and materials science. As research continues to advance, it is likely that new applications and improvements in its synthesis will further expand its utility.